(2,3-Dimethylphenoxy)acetyl chloride
Description
(2,3-Dimethylphenoxy)acetyl chloride, also known as DMPACl, is an organochloride compound used as a reagent in chemical synthesis. It is a versatile and widely used reagent in organic synthesis, with applications in the pharmaceutical, agrochemical, and food industries. DMPACl is used as a synthetic intermediate in the production of a variety of chemicals, including pharmaceuticals, agrochemicals, and food additives. DMPACl is also used in the synthesis of a variety of other compounds, including polymers, peptides, and other organic molecules.
Scientific Research Applications
Proteomics Research
(2,3-Dimethylphenoxy)acetyl chloride: is utilized in proteomics research, which involves the large-scale study of proteins, particularly their structures and functions . This compound can be used to modify proteins or peptides to study their interaction with other molecules, which is crucial for understanding cellular processes.
Medicinal Chemistry
In medicinal chemistry, (2,3-Dimethylphenoxy)acetyl chloride serves as a precursor for synthesizing chalcone derivatives . These derivatives exhibit a wide range of therapeutic activities, including anticancer, antioxidant, anti-inflammatory, and antiviral properties. The ability to create diverse chalcone structures makes this compound valuable for drug discovery and development.
Agricultural Chemistry
This compound finds applications in agricultural chemistry, particularly in the synthesis of herbicides and pesticides . Its reactivity allows for the creation of compounds that can selectively target and control agricultural pests, contributing to crop protection and yield improvement.
Material Science
In material science, (2,3-Dimethylphenoxy)acetyl chloride is used to synthesize polymers and coatings with specific properties . It can be incorporated into the molecular structure of materials to impart desired characteristics such as increased durability or chemical resistance.
Environmental Science
Environmental scientists use (2,3-Dimethylphenoxy)acetyl chloride to study degradation processes and the environmental fate of chemical compounds . Understanding how this compound breaks down in the environment helps in assessing its ecological impact and in developing strategies for pollution control.
Industrial Chemistry
(2,3-Dimethylphenoxy)acetyl chloride: is involved in various industrial applications, including the production of dyes, resins, and other chemical intermediates . Its versatility in chemical reactions makes it a valuable component in the manufacturing sector.
Analytical Chemistry
In analytical chemistry, this compound is used as a standard or reagent in various analytical techniques, such as chromatography and mass spectrometry . It helps in the identification and quantification of substances within a sample.
Biochemistry Research
Finally, in biochemistry research, (2,3-Dimethylphenoxy)acetyl chloride is used to study enzyme-catalyzed reactions and metabolic pathways . It can act as an inhibitor or activator for certain enzymes, providing insights into biochemical processes.
properties
IUPAC Name |
2-(2,3-dimethylphenoxy)acetyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c1-7-4-3-5-9(8(7)2)13-6-10(11)12/h3-5H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BEYBMBJPVUBCKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC(=O)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901283216 |
Source
|
| Record name | 2-(2,3-Dimethylphenoxy)acetyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901283216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
40926-74-7 |
Source
|
| Record name | 2-(2,3-Dimethylphenoxy)acetyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40926-74-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2,3-Dimethylphenoxy)acetyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901283216 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3H-Pyrrolo[3,2-B]pyridine](/img/structure/B1318939.png)
